Cas no 91166-04-0 (Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-)
91166-04-0 structure
Product Name:Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-
CAS No:91166-04-0
MF:C11H10BrNO
MW:252.10720205307
CID:4307924
PubChem ID:13368805
Update Time:2025-04-24
Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-
- SCHEMBL10857848
- SOTUJGIIWRVEFB-UHFFFAOYSA-N
- 91166-04-0
- 5-Bromo-3,3a,4,8b-tetrahydroindeno[1,2-b]pyrrol-2(1H)-one
- 5-bromo-3,3a,4,8b-tetrahydro-1H-indeno[1,2-b]pyrrol-2-one
-
- Inchi: 1S/C11H10BrNO/c12-9-3-1-2-7-8(9)4-6-5-10(14)13-11(6)7/h1-3,6,11H,4-5H2,(H,13,14)
- InChI Key: SOTUJGIIWRVEFB-UHFFFAOYSA-N
- SMILES: N1C(=O)CC2CC3=C(C12)C=CC=C3Br
Computed Properties
- Exact Mass: 250.99458Da
- Monoisotopic Mass: 250.99458Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.1Ų
Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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